N-(2,3-dichlorophenyl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide
Overview
Description
N-(2,3-dichlorophenyl)-1-ethyl-3-methyl-1H-pyrazole-5-carboxamide, commonly referred to as N-diethyl-3-methyl-1H-pyrazole-5-carboxamide or N-DMP, is an organic compound with a variety of uses in scientific research. It is a white crystalline solid with a molecular weight of 235.2 g/mol and a melting point of 124-126°C. N-DMP has been studied for its potential applications in the fields of biochemistry, physiology, pharmacology, and drug development.
Scientific Research Applications
N-DMP has a wide range of applications in scientific research. It has been used as a tool to study the biochemical and physiological effects of drugs, as well as to study the mechanism of action of drugs. It has also been used to study the effects of different environmental factors on the body, and to develop drugs with improved efficacy and safety profiles.
Mechanism of Action
N-DMP works by binding to and blocking the activity of certain enzymes in the body. These enzymes are involved in the metabolism of drugs and other compounds, and by blocking their activity, N-DMP can alter the effects of these compounds.
Biochemical and Physiological Effects
N-DMP has been studied for its biochemical and physiological effects in the body. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, as well as to alter the effects of certain hormones. It has also been found to interact with certain neurotransmitters, and to have an effect on the activity of the immune system.
Advantages and Limitations for Lab Experiments
N-DMP is a useful tool for laboratory experiments due to its high solubility, low toxicity, and stability. However, it is important to note that N-DMP can interfere with the activity of certain enzymes, and thus should be used with caution in experiments involving drugs or other compounds that are metabolized by these enzymes.
Future Directions
N-DMP has a variety of potential applications in the fields of biochemistry, physiology, pharmacology, and drug development. Future research could focus on further elucidating the biochemical and physiological effects of N-DMP, as well as exploring its potential applications in drug discovery and development. Additionally, further research could focus on improving the synthesis methods for N-DMP, as well as developing new methods for its use in laboratory experiments.
Synthesis Methods
N-DMP can be synthesized through a number of different methods. The most common and efficient method involves the reaction of 2,3-dichlorophenylacetonitrile and 1-ethyl-3-methyl-1H-pyrazole-5-carboxamide in the presence of a base such as sodium hydroxide. The reaction proceeds through a series of steps to form the desired product.
Properties
IUPAC Name |
N-(2,3-dichlorophenyl)-2-ethyl-5-methylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13Cl2N3O/c1-3-18-11(7-8(2)17-18)13(19)16-10-6-4-5-9(14)12(10)15/h4-7H,3H2,1-2H3,(H,16,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVXQBVFVCXEHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C)C(=O)NC2=C(C(=CC=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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